Cas no 68519-97-1 (Pyrene,1,4,6-tribromo-)

• Product Name: Pyrene,1,4,6-tribromo-
• CAS No: 68519-97-1
• MF: C₁₆H₇Br₃
• MW: 438.9387819767
• CID: 528449
• PubChem ID: 3017864
• Update Time: 2025-04-19

Pyrene,1,4,6-tribromo- Chemical and Physical Properties

Names and Identifiers

• Pyrene,1,4,6-tribromo-
• 1,4,6-Tribromopyrene
• NS00061403
• DTXSID90988186
• EINECS 271-194-4
• 68519-97-1

• Inchi： 1S/C16H7Br3/c17-12-6-4-10-14(19)7-11-13(18)5-2-8-1-3-9(12)16(10)15(8)11/h1-7H
• InChI Key： RHRFBPAWKHCKFW-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=C3C=CC4=C(C=CC=1C4=C23)Br)Br

Computed Properties

• Exact Mass: 435.80971
• Monoisotopic Mass: 435.80979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0